2-ethoxy-6-{(E)-[(2-fluorophenyl)imino]methyl}phenol

• IUPAC Name: 2-ethoxy-6-[(2-fluorophenyl)iminomethyl]phenol
• InChI: InChI=1S/C15H14FNO2/c1-2-19-14-9-5-6-11(15(14)18)10-17-13-8-4-3-7-12(13)16/h3-10,18H,2H2,1H3
• InChI Key: RIWGCNDRBMYWGW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1O)C=NC2=CC=CC=C2F
• Molecular Formula: C15H14FNO2
• Molecular Weight: 259.27 g/mol
• CAS No.: 853727-02-3

Description

“2-ethoxy-6-{(E)-[(2-fluorophenyl)imino]methyl}phenol” is a biochemical compound with the molecular formula C15H14FNO2 and a molecular weight of 259.28. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by its molecular formula C15H14FNO2. Further structural analysis such as X-ray diffraction, Fourier-transform infrared (FT-IR), ultraviolet-visible (UV-Vis) and nuclear magnetic resonance (NMR) spectroscopy techniques could provide more detailed information.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 259.28 and a molecular formula of C15H14FNO2. Additional properties such as melting point, solubility, and spectral properties could be determined through experimental methods.

Scientific Research Applications

Synthesis and Structural Characterization

The compound has been utilized in the synthesis of crystalline fluoro-functionalized imines. A study by Ashfaq et al. (2022) focused on synthesizing halo-functionalized crystalline Schiff base compounds, examining their crystal structures through single-crystal X-ray diffraction (SC-XRD) studies. Their research highlights the role of fluorine atoms in stabilizing crystal packing and delves into quantum chemical calculations for structure elucidation. This study opens avenues for applications in nonlinear optical (NLO) applications due to the compounds' significant optical properties (Ashfaq et al., 2022).

Metal Complex Formation

Research by Constable et al. (2012) demonstrates the compound's reactivity towards zinc(II) chloride under basic conditions, leading to the formation of multinuclear zinc(II) complexes. This study not only provides insights into the structural determinations of these complexes but also reveals the suitability of the O,O′,N,O″-donor set in the assembly of high nuclearity zinc(II)-containing clusters. The ability to form such complexes can have implications in catalysis and material science (Constable et al., 2012).

Fluoroionophores and Metal Recognition

The derivative's capability as a fluoroionophore for metal recognition was explored by Hong et al. (2012), who developed a series of fluoroionophores based on diamine-salicylaldehyde derivatives for specific metal cation chelation. This research underscores the potential of such compounds in developing sensitive and selective metal ion sensors, which could have significant applications in environmental monitoring and biochemistry (Hong et al., 2012).